Cas no 946274-09-5 (N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• CAS No: 946274-09-5
• MF: C₁₉H₁₆BrN₃O₃S
• MW: 446.317642211914
• CID: 5911950
• PubChem ID: 26841914
• Update Time: 2025-06-14

N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 946274-09-5
• AKOS004951576
• N-(4-{[(3-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-methoxybenzamide
• F2202-0383
• N-[4-[2-(3-bromoanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-4-methoxybenzamide
• N-(4-(2-((3-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-methoxybenzamide
• N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

• Inchi： 1S/C19H16BrN3O3S/c1-26-16-7-5-12(6-8-16)18(25)23-19-22-15(11-27-19)10-17(24)21-14-4-2-3-13(20)9-14/h2-9,11H,10H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： HWYNOSYXPUDRPV-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(NC2=CC=CC(Br)=C2)=O)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 445.00958g/mol
• Monoisotopic Mass: 445.00958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide

Comprehensive Overview of N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 946274-09-5)

N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide, with the CAS number 946274-09-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a 3-bromophenyl group and a 4-methoxybenzamide moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The thiazole ring in N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide is a key structural feature that contributes to its potential pharmacological properties. Thiazoles are heterocyclic compounds containing sulfur and nitrogen, and they are widely studied for their anti-inflammatory, antimicrobial, and anticancer activities. Researchers are particularly interested in how the 3-bromophenyl substituent might enhance the compound's binding affinity to specific biological targets, such as enzymes or receptors involved in disease pathways.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapy. N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide fits into this trend as a potential lead compound for drug development. Its unique structure allows for modifications that could optimize its pharmacokinetic and pharmacodynamic properties, making it a valuable tool for researchers.

One of the most frequently asked questions about this compound is its synthetic route and scalability. The synthesis of N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide typically involves multi-step organic reactions, including amide coupling and heterocycle formation. Researchers are also exploring its solubility and stability under various conditions, as these factors are critical for its practical application in laboratory and clinical settings.

The compound's mechanism of action remains an active area of investigation. Preliminary studies suggest that it may interact with protein kinases or G-protein-coupled receptors, which are common targets in cancer therapy and neurological disorders. However, further in vitro and in vivo studies are needed to elucidate its full therapeutic potential. The integration of computational modeling and high-throughput screening techniques could accelerate this process.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of thiazole-based compounds. By systematically modifying the 3-bromophenyl or 4-methoxybenzamide groups, researchers aim to identify analogs with improved bioactivity and selectivity. This approach aligns with the growing emphasis on rational drug design and personalized medicine, where compounds like N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide play a pivotal role.

From an industrial perspective, the compound's patent status and commercial availability are also of interest. While CAS 946274-09-5 is primarily used in research, its potential applications in drug formulation and diagnostic tools could drive future commercialization. Companies specializing in custom synthesis and contract research are likely to monitor developments related to this compound closely.

In summary, N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-methoxybenzamide (CAS No. 946274-09-5) represents a fascinating area of study at the intersection of organic chemistry, pharmacology, and biotechnology. Its structural complexity and potential therapeutic applications make it a compelling subject for ongoing research. As scientists continue to unravel its properties and mechanisms, this compound may pave the way for innovative treatments in oncology, immunology, and beyond.